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Compound of Interest

Compound Name: (4-Fluorocyclohexyl)methanol

CAS No.: 1206675-38-8

Cat. No.: B2538806

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist
This guide provides a comprehensive technical overview of (4-Fluorocyclohexyl)methanol, a
fluorinated alicyclic primary alcohol. Given the limited availability of direct experimental data for this

specific compound, this document integrates confirmed structural identifiers with expert analysis of

analogous compounds to offer a robust predictive profile. This approach is designed to empower

researchers in medicinal chemistry and materials science with the foundational knowledge required

for hypothesis-driven research and development.

Core Chemical Identity and Structural Elucidation
(4-Fluorocyclohexyl)methanol is a derivative of cyclohexanemethanol where a fluorine atom is

substituted at the 4-position of the cyclohexane ring. This substitution introduces chirality and the

potential for cis and trans isomers, which can significantly influence its physical and biological

properties.
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Identifier Value Source

IUPAC Name (4-Fluorocyclohexyl)methanol N/A

CAS Number 1206675-38-8 [1]

Molecular Formula C₇H₁₃FO [1]

Molecular Weight 132.18 g/mol [1]

SMILES OCC1CCC(F)CC1 [2]

InChI
InChI=1S/C7H13FO/c8-7-3-1-

6(5-9)2-4-7/h6-7,9H,1-5H2
[2]

InChIKey
VVXSTEREIVGSPX-

UHFFFAOYSA-N
[2]

digraph "chemical_structure" {

graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=123];

node [shape=plaintext, fontname="Arial", fontsize=12];

edge [fontname="Arial", fontsize=10];

// Atom nodes

C1 [label="C"];

C2 [label="C"];

C3 [label="C"];

C4 [label="C"];

C5 [label="C"];

C6 [label="C"];

C7 [label="C", pos="2.5,0!"];

O8 [label="O", pos="3.5,0.5!"];

F9 [label="F", pos="-1.5,0!"];

H10 [label="H", pos="3.8,-0.2!"];

// Edges for cyclohexane ring

C1 -- C2;

C2 -- C3;

C3 -- C4;
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C4 -- C5;

C5 -- C6;

C6 -- C1;

// Substituents

C1 -- F9 [label=""];

C4 -- C7 [label=""];

C7 -- O8 [label=""];

O8 -- H10 [label=""];

// Positioning

C1 [pos="-1,0!"];

C2 [pos="-0.5,0.866!"];

C3 [pos="0.5,0.866!"];

C4 [pos="1,0!"];

C5 [pos="0.5,-0.866!"];

C6 [pos="-0.5,-0.866!"];

}

Figure 1: 2D structure of (4-Fluorocyclohexyl)methanol.

Physicochemical Properties: A Predictive Analysis
Direct experimental data on the physicochemical properties of (4-Fluorocyclohexyl)methanol are

not readily available in the literature. However, we can extrapolate expected values based on its

structure and data from analogous compounds. The introduction of a fluorine atom is anticipated to

influence properties such as boiling point, melting point, and lipophilicity compared to its non-

fluorinated counterpart, cyclohexanemethanol.
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Property Predicted/Estimated Value Rationale/Comparative Data

Boiling Point ~190-210 °C

The boiling point of

cyclohexanemethanol is ~185-

187 °C. The addition of a fluorine

atom is expected to slightly

increase the molecular weight

and polarity, leading to a modest

increase in the boiling point.

Melting Point Not available

Due to the potential for cis/trans

isomerism and the molecule's

relatively low molecular weight, it

is likely a liquid or low-melting

solid at room temperature.

LogP (Octanol/Water Partition

Coefficient)
1.0 - 1.5

The LogP of

cyclohexanemethanol is

approximately 1.2. Fluorine

substitution can have a variable

effect on lipophilicity; a single

fluorine atom may slightly

increase or decrease the LogP

depending on the overall

molecular context.

Water Solubility Moderately soluble

The presence of the hydroxyl

group allows for hydrogen

bonding with water, conferring

some degree of aqueous

solubility. The fluorinated

cyclohexane ring will contribute

to its lipophilic character.

Synthesis and Experimental Protocols
A definitive, published synthesis protocol for (4-Fluorocyclohexyl)methanol is not currently

available. However, a highly plausible and efficient synthetic route would involve the reduction of a 4-

fluorocyclohexanecarboxylic acid derivative. This transformation is a standard procedure in organic

synthesis.
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Proposed Synthetic Pathway: Reduction of 4-
Fluorocyclohexanecarboxylic Acid
The most direct and common method for the conversion of a carboxylic acid to a primary alcohol is

through reduction with a powerful reducing agent such as lithium aluminum hydride (LiAlH₄).[3]

4-Fluorocyclohexanecarboxylic Acid Lithium Aluminate Salt Intermediate

1. LiAlH4, Dry THF
2. Reflux (4-Fluorocyclohexyl)methanol3. H3O+ Workup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended

for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we

make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits

your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential

and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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